Cas no 1805022-26-7 (3-Bromo-2-cyano-5-(trifluoromethoxy)aniline)
1805022-26-7 structure
Product Name:3-Bromo-2-cyano-5-(trifluoromethoxy)aniline
CAS No:1805022-26-7
MF:C8H4BrF3N2O
MW:281.029371261597
CID:4970468
Update Time:2023-08-24
3-Bromo-2-cyano-5-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-2-cyano-5-(trifluoromethoxy)aniline
-
- Inchi: 1S/C8H4BrF3N2O/c9-6-1-4(15-8(10,11)12)2-7(14)5(6)3-13/h1-2H,14H2
- InChI Key: BXGKWBKAGCGNMV-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1C#N)N)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 275
- XLogP3: 3.4
- Topological Polar Surface Area: 59
3-Bromo-2-cyano-5-(trifluoromethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025758-250mg |
3-Bromo-2-cyano-5-(trifluoromethoxy)aniline |
1805022-26-7 | 97% | 250mg |
499.20 USD | 2021-06-22 | |
| Alichem | A013025758-500mg |
3-Bromo-2-cyano-5-(trifluoromethoxy)aniline |
1805022-26-7 | 97% | 500mg |
855.75 USD | 2021-06-22 | |
| Alichem | A013025758-1g |
3-Bromo-2-cyano-5-(trifluoromethoxy)aniline |
1805022-26-7 | 97% | 1g |
1,564.50 USD | 2021-06-22 |
3-Bromo-2-cyano-5-(trifluoromethoxy)aniline Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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